Cas no 15473-27-5 (4-nitrobutanamide)

4-Nitrobutanamide is a nitro-substituted amide compound with the molecular formula C₄H₈N₂O₃. It features a nitro group (-NO₂) at the 4-position of the butanamide backbone, imparting unique reactivity for use in organic synthesis and pharmaceutical intermediates. The compound’s structure allows for selective transformations, including reduction to amine derivatives or further functionalization, making it valuable in medicinal chemistry and agrochemical research. Its crystalline form ensures stability and ease of handling in laboratory settings. 4-Nitrobutanamide is particularly useful in the development of nitroalkane-based scaffolds, offering a versatile building block for heterocyclic and peptidomimetic compounds.
4-nitrobutanamide structure
4-nitrobutanamide structure
Product Name:4-nitrobutanamide
CAS No:15473-27-5
MF:C4H8N2O3
MW:132.117920875549
CID:188426
PubChem ID:27314
Update Time:2025-05-24

4-nitrobutanamide Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 4-nitro-
    • 4-nitrobutyramide
    • 4-nitrobutanamide
    • BRN 1858810
    • Butyramide, 4-nitro-
    • NS00025024
    • AKOS006277678
    • BP-11991
    • SCHEMBL530227
    • CUSYXOQIPLRISK-UHFFFAOYSA-N
    • 15473-27-5
    • 4-Nitro-Butyramide
    • BS-27698
    • EN300-1661110
    • E30GVZ0180
    • DTXSID00165709
    • UNII-E30GVZ0180
    • EINECS 239-492-9
    • Inchi: 1S/C4H8N2O3/c5-4(7)2-1-3-6(8)9/h1-3H2,(H2,5,7)
    • InChI Key: CUSYXOQIPLRISK-UHFFFAOYSA-N
    • SMILES: O=C(CCC[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 132.05354
  • Monoisotopic Mass: 132.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.9A^2
  • XLogP3: -0.8

Experimental Properties

  • Density: 1.221
  • Boiling Point: 368.1°C at 760 mmHg
  • Flash Point: 176.4°C
  • Refractive Index: 1.469
  • PSA: 86.23

4-nitrobutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR322599-250mg
4-Nitrobutanamide
15473-27-5
250mg
£159.00 2024-05-25
Enamine
EN300-1661110-0.05g
4-nitrobutanamide
15473-27-5 95%
0.05g
$98.0 2023-06-04
Enamine
EN300-1661110-0.1g
4-nitrobutanamide
15473-27-5 95%
0.1g
$146.0 2023-06-04
Enamine
EN300-1661110-0.25g
4-nitrobutanamide
15473-27-5 95%
0.25g
$208.0 2023-06-04
Enamine
EN300-1661110-0.5g
4-nitrobutanamide
15473-27-5 95%
0.5g
$328.0 2023-06-04
Enamine
EN300-1661110-1.0g
4-nitrobutanamide
15473-27-5 95%
1g
$420.0 2023-06-04
Enamine
EN300-1661110-2.5g
4-nitrobutanamide
15473-27-5 95%
2.5g
$882.0 2023-06-04
Enamine
EN300-1661110-5.0g
4-nitrobutanamide
15473-27-5 95%
5g
$1743.0 2023-06-04
Enamine
EN300-1661110-10.0g
4-nitrobutanamide
15473-27-5 95%
10g
$3402.0 2023-06-04
Enamine
EN300-1661110-50mg
4-nitrobutanamide
15473-27-5 95.0%
50mg
$98.0 2023-09-21

4-nitrobutanamide Related Literature

  • 1. A new multicomponent reaction for direct synthesis of primary γ-nitroamides
    Caroline R. Montes D'Oca,Jessica C. da Silva,Esthefani P. Guedes,Marcelo G. Montes D'Oca,Leonardo S. Santos,Fabiane M. Nachtigall,Dennis Russowsky RSC Adv. 2016 6 98427
  • 2. Convenient route to γ-nitro-α-amino acids: conjugate addition of nitroalkanes to dehydroalanine derivatives
    Maxwell J. Crossley,Yik M. Fung,Jeffrey J. Potter,Andrew W. Stamford J. Chem. Soc. Perkin Trans. 1 1998 1113

Additional information on 4-nitrobutanamide

Chemical Profile of 4-nitrobutanamide (CAS No: 15473-27-5)

4-nitrobutanamide, identified by the Chemical Abstracts Service Number (CAS No) 15473-27-5, is an organic compound belonging to the amide class. This molecule features a butyl chain substituted with a nitro group at the fourth carbon position, making it a valuable intermediate in synthetic chemistry and pharmaceutical research. The nitro group introduces unique reactivity, enabling diverse transformations that are exploited in drug development and material science.

The structural framework of 4-nitrobutanamide consists of a four-carbon aliphatic backbone linked to a carbonyl group and an amine moiety. The presence of the nitro group (-NO₂) enhances its utility in synthetic pathways, particularly in nucleophilic substitution reactions and reduction processes. These properties make it a versatile building block for constructing more complex molecules, including potential pharmacophores in medicinal chemistry.

In recent years, 4-nitrobutanamide has garnered attention in academic and industrial research due to its role as a precursor in the synthesis of bioactive compounds. Its derivatives have been explored for their pharmacological potential, including antimicrobial, anti-inflammatory, and analgesic applications. The nitro group can be selectively reduced to an amino group, allowing for further functionalization and the creation of more intricate molecular architectures.

One notable application of 4-nitrobutanamide lies in the development of novel agrochemicals. Researchers have leveraged its reactivity to synthesize herbicides and fungicides with improved efficacy and environmental compatibility. The ability to modify the nitro group into other functional moieties enables fine-tuning of biological activity, making this compound a cornerstone in green chemistry initiatives.

The synthesis of 4-nitrobutanamide typically involves the nitration of butanamide or related precursors under controlled conditions. Advanced synthetic methodologies, such as catalytic hydrogenation or metal-catalyzed reductions, have been optimized to improve yield and purity. These advancements align with the growing demand for sustainable production processes in the chemical industry.

From a computational chemistry perspective, 4-nitrobutanamide has been studied to understand its electronic properties and interaction with biological targets. Molecular modeling techniques have revealed insights into how the nitro group influences binding affinity and metabolic stability. Such findings are critical for designing next-generation therapeutics with enhanced pharmacokinetic profiles.

The pharmaceutical industry has also explored 4-nitrobutanamide as a scaffold for kinase inhibitors. By incorporating its structural motifs into drug candidates, researchers aim to develop treatments for cancers and inflammatory diseases. Preclinical studies have demonstrated promising results, highlighting its potential as a lead compound in medicinal chemistry pipelines.

Beyond pharmaceuticals, 4-nitrobutanamide finds utility in material science applications. Its derivatives have been investigated for their role in polymer chemistry, where they contribute to the development of high-performance materials with tailored mechanical and thermal properties. The versatility of this compound underscores its importance across multiple scientific disciplines.

The environmental impact of 4-nitrobutanamide production and application has been carefully evaluated. Modern synthetic routes emphasize atom economy and waste minimization, ensuring compliance with regulatory standards. Efforts to develop eco-friendly methodologies reflect the broader shift toward sustainable chemical practices globally.

Future research directions for 4-nitrobutanamide include exploring its role in nanotechnology and biomedicine. Innovations such as drug delivery systems and bioimaging agents may benefit from its unique chemical properties. Collaborative efforts between academia and industry are essential to translate these discoveries into practical applications that address societal challenges.

In summary, 4-nitrobutanamide (CAS No: 15473-27-5) is a multifaceted compound with significant implications in synthetic chemistry, pharmaceuticals, and materials science. Its structural features and reactivity make it indispensable for researchers seeking innovative solutions across various scientific domains. As advancements continue to emerge, this molecule is poised to remain at the forefront of chemical innovation.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited